Cas no 2514965-57-0 (7-Aminoquinoline-4-carboxylic acid)

• Product Name: 7-Aminoquinoline-4-carboxylic acid
• CAS No: 2514965-57-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5085853
• PubChem ID: 155896172
• Update Time: 2025-06-11

7-Aminoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Aminoquinoline-4-carboxylic acid
• K10307
• 7-amino-4-Quinolinecarboxylicacid
• SY318527
• MFCD32196942
• BS-46949
• 2514965-57-0

• Inchi： 1S/C10H8N2O2/c11-6-1-2-7-8(10(13)14)3-4-12-9(7)5-6/h1-5H,11H2,(H,13,14)
• InChI Key： XCRXVIMAMNCKJC-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C2C=C(C=CC2=1)N)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Aminoquinoline-4-carboxylic acid

Introduction to 7-Aminoquinoline-4-carboxylic acid (CAS No: 2514965-57-0)

7-Aminoquinoline-4-carboxylic acid is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 2514965-57-0, belongs to the quinoline family, which is well-documented for its pharmacological relevance. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties, making 7-Aminoquinoline-4-carboxylic acid a compound of considerable interest for further research and development.

The molecular structure of 7-Aminoquinoline-4-carboxylic acid consists of a quinoline core substituted with an amino group at the 7-position and a carboxylic acid group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The presence of both an amino group and a carboxylic acid group allows for various chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. Such structural features make it a valuable scaffold for drug discovery programs targeting diverse therapeutic areas.

In recent years, there has been a surge in research focused on quinoline derivatives due to their ability to interact with biological targets such as enzymes and receptors. 7-Aminoquinoline-4-carboxylic acid has been explored in several preclinical studies for its potential role in inhibiting specific enzymes involved in cancer progression. For instance, studies have demonstrated that quinoline derivatives can modulate the activity of tyrosine kinases, which are often overexpressed in cancer cells. The amino group at the 7-position of 7-Aminoquinoline-4-carboxylic acid provides a site for further functionalization, allowing researchers to design molecules that can selectively target these kinases.

Moreover, the carboxylic acid group at the 4-position offers opportunities for salt formation, which can enhance the solubility and bioavailability of derived compounds. This property is particularly important in pharmaceutical applications where drug delivery systems need to be optimized for efficient absorption and distribution within the body. The versatility of 7-Aminoquinoline-4-carboxylic acid as a starting material has led to its incorporation into various synthetic pathways aimed at developing novel therapeutic agents.

One of the most compelling aspects of 7-Aminoquinoline-4-carboxylic acid is its potential in combating drug-resistant pathogens. The quinoline scaffold has historically been used in antimalarial drugs, such as chloroquine and quinine. However, the emergence of resistant strains has necessitated the development of new derivatives with improved efficacy and reduced toxicity. Researchers have turned to computational chemistry and high-throughput screening to identify promising candidates among quinoline-based compounds. 7-Aminoquinoline-4-carboxylic acid has emerged as a key intermediate in these efforts, providing a scaffold for generating molecules that can overcome existing resistance mechanisms.

The synthesis of 7-Aminoquinoline-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of 7-Aminoquinoline-4-carboxylic acid but also provide insights into optimizing pathways for larger-scale manufacturing.

In addition to its pharmaceutical applications, 7-Aminoquinoline-4-carboxylic acid has shown promise in material science research. Quinoline derivatives are known for their ability to form coordination complexes with metal ions, leading to materials with unique electronic properties. These complexes have been explored in applications ranging from luminescent sensors to catalysts for organic transformations. The functional groups present in 7-Aminoquinoline-4-carboxylic acid make it an ideal candidate for designing such metal complexes, which could find utility in various industrial processes.

The growing interest in 7-Aminoquinoline-4-carboxylic acid has also spurred innovation in computational modeling and drug design algorithms. Machine learning techniques have been increasingly applied to predict the biological activity of quinoline derivatives based on their structural features. By leveraging large datasets and advanced algorithms, researchers can accelerate the discovery process by identifying promising candidates before conducting costly wet-lab experiments. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline drug development pipelines.

Future research directions for 7-Aminoquinoline-4-carboxylic acid include exploring its potential as an anti-inflammatory agent and studying its interactions with mitochondrial enzymes. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders, making anti-inflammatory drugs highly sought after. Quinoline derivatives have demonstrated anti-inflammatory properties in preclinical models by modulating immune responses and reducing pro-inflammatory cytokine production. The unique structural features of 7-Aminoquinoline-4-carboxylic acid make it an attractive candidate for further investigation in this area.

Furthermore, the study of quinolines as mitochondrial inhibitors has gained traction due to their ability to interfere with energy production processes in cancer cells. Mitochondrial dysfunction is often observed in tumor cells, leading to increased metabolic activity that supports uncontrolled growth. By targeting mitochondrial enzymes with 7-Aminoquinoline-4-carboxylic acid or its derivatives, researchers aim to develop therapies that disrupt energy metabolism in cancer cells while sparing healthy tissues.

The regulatory landscape surrounding the use of 7-Aminoquinoline-4-carboxylic acid is also evolving alongside advancements in chemical synthesis and drug development technologies. Regulatory agencies are increasingly focused on ensuring the safety and efficacy of new chemical entities through rigorous testing protocols. Manufacturers must adhere to Good Manufacturing Practices (GMP) and provide comprehensive data on the chemical’s properties before it can be approved for clinical use.

In conclusion, 7-Aminoquinoline-4-carboxylic acid (CAS No: 2514965-57-0) represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a key intermediate in synthesizing novel therapeutic agents underscores its importance in drug discovery efforts targeting cancer, infectious diseases, and inflammatory disorders. As research continues to uncover new applications for this compound, 7-Aminoquinoline-4-carboxylic acid is poised to remain at the forefront of medicinal chemistry innovation.